Stearyl palmitoleate

• CAS: 108321-24-0
• Molecular Formula: C34H66O2
• Molecular Weight: 506.9 g/mol
• InChI: InChI=1S/C34H66O2/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33-36-34(35)32-30-28-26-24-22-20-16-14-12-10-8-6-4-2/h14,16H,3-13,15,17-33H2,1-2H3/b16-14-
• InChIKey: OVIHKESDPWIFII-PEZBUJJGSA-N

Stearyl Palmitoleate Technical Overview

Stearyl palmitoleate (CAS 108321-24-0) is a long-chain wax monoester formed by the esterification of stearyl alcohol (C18 saturated) and palmitoleic acid (C16:1 monounsaturated, cis-9) [1]. This compound, also known as octadecyl (Z)-9-hexadecenoate, possesses a molecular formula of C34H66O2 and a molecular weight of 506.89 g/mol . It is characterized by a single cis double bond within its fatty acid moiety, which confers physical properties distinct from fully saturated C34 esters [2]. As a wax ester, it is naturally present in sebum and meibum, where it contributes to the lipid barrier and tear film stability [3]. Commercially, it is supplied as a solid with a typical melting range of 55–61°C and purity levels exceeding 99% [4].

Sebum biomimetic studies Native wax ester for high-fidelity skin lipid models

Sensory formulation design Monounsaturation supports powder-like after-feel investigation

Lipidomics reference Verified component for accurate wax ester identification

• [1] PubChem. (2025). Stearyl palmitoleate. PubChem Compound Summary. View Source
• [2] Cosmetics & Toiletries. (2010). Comparatively Speaking: Linear vs. Branched vs. Unsaturated Alcohols and Acids. View Source
• [3] Rantamäki, A. H., et al. (2013). Melting points--the key to the anti-evaporative effect of the tear film wax esters. Investigative Ophthalmology & Visual Science, 54(8), 5338-5344. View Source
• [4] SP Wax. (n.d.). Purester 34 Technical Datasheet. View Source

Stearyl Palmitoleate Substitution Limitations

Substituting stearyl palmitoleate with a generic saturated ester (e.g., stearyl palmitate) or an unsaturated C18 analog (e.g., stearyl oleate) is not functionally equivalent due to the compound's specific carbon chain asymmetry and unsaturation profile. While C18 analogs like stearyl oleate possess a higher molecular weight (534.9 g/mol) and greater hydrophobicity (XLogP3-AA = 16.1), leading to heavier skin feel and slower spreading, stearyl palmitoleate's C16 unsaturated/C18 saturated architecture produces a distinct melting behavior (~55–61°C) that balances barrier formation with sensory lightness [1]. Furthermore, the oxidative behavior of palmitoleate-derived esters differs fundamentally from oleate derivatives; palmitoleic acid moieties exhibit a stronger correlation with thermal degradation indices (r = 0.786 at 2h) compared to oleic acid's stabilizing effect, impacting shelf-life and formulation antioxidant requirements [2]. Simply selecting an in-class wax ester without accounting for these quantified physicochemical and stability differences will result in altered formulation texture, evaporation barrier efficacy, and oxidative stability [3].

Stearyl Palmitoleate

Saturated Wax Esters

Phase & melting behavior

Broad melting range supports formulation flexibility

Fully saturated structure may alter phase and sensory properties

Oxidative stability

Unsaturated bond requires antioxidant formulation review

High oxidative resistance; different stability profile

Membrane interaction

Cis-unsaturation enables unique lipid membrane interplay

Cannot replicate unsaturated ester behavior

• [1] PubChem. (2025). Isostearyl oleate – Computed Descriptors. PubChem Compound Summary. View Source
• [2] Hosseini, H., et al. (2015). Effect of Fatty Acid Composition on Thermal Stability of Extra Virgin Olive Oil. Journal of Food Quality and Hazards Control, 2(2), 56-60. View Source
• [3] Rantamäki, A. H., et al. (2013). Melting points--the key to the anti-evaporative effect of the tear film wax esters. Investigative Ophthalmology & Visual Science, 54(8), 5338-5344. View Source

Stearyl Palmitoleate Selection Evidence

Melting Point and Chain-Length Synergy

Stearyl palmitoleate exhibits a melting range of 55–61°C, which is comparable to or slightly lower than its fully saturated counterpart, stearyl palmitate (melting point = 57–59°C) . This similarity in thermal behavior suggests that the single cis double bond in the C16 palmitoleate moiety does not drastically depress the melting point relative to the saturated C16 palmitate ester. However, compared to symmetric, fully saturated esters like stearyl stearate (melting point = 62–70°C), stearyl palmitoleate melts at a significantly lower temperature, indicating reduced crystallinity and a softer, more pliable solid structure at room temperature .

Melting point synergy

Class-level inference

Stearyl Palmitoleate
55–61 °C vs Stearyl Palmitate
~57 °C

Broader melting range supports formulation rheology control

Capillary method; isomeric mixture influences thermal behavior

Evidence Dimension	Melting Point
Target Compound Data	55–61 °C
Comparator Or Baseline	Stearyl palmitate: 57–59 °C; Stearyl stearate: 62–70 °C
Quantified Difference	Comparable to stearyl palmitate (~Δ0–4°C lower); 7–15°C lower than stearyl stearate
Conditions	Capillary melting point apparatus (USP/NF <741> Class II) and standard vendor specifications

Why This Matters

A melting point below 62°C ensures the ester can be melted and incorporated into the oil phase of cosmetic formulations without excessive heating, while the slight depression relative to saturated stearate esters imparts a less brittle, more spreadable texture upon application.

Sebum Wax Ester Structural Homology

In studies of fatty acid thermal stability, palmitoleic acid (C16:1) demonstrates a strong, positive correlation with the Totox oxidation index at both 2 hours (r = 0.786) and 4 hours (r = 0.762) of heating, indicating a reducing effect on thermal stability [1]. In contrast, oleic acid (C18:1) exhibits a positive effect on thermal stability after the fourth hour of heating [1]. This class-level inference suggests that esters derived from palmitoleic acid (such as stearyl palmitoleate) are inherently more prone to oxidative degradation under thermal stress compared to esters derived from oleic acid (such as stearyl oleate). This differential reactivity is attributed to the chain-length-dependent oxidation mechanisms of palmitoleic acid, which primarily generate C10 saturated and unsaturated aldehydes during heating [2].

Sebum structural homology

Class-level inference

Detected in human sebum (HPLC‑MS) vs Palmityl myristate
(synthetic, not native)

Direct biomimicry advantage for sebum research models

Identification in complex lipid extracts; relative quantitation only

Evidence Dimension	Correlation with Thermal Oxidation (Totox Index)
Target Compound Data	Palmitoleic acid: r = 0.786 (2h), r = 0.762 (4h) correlation with increased oxidation
Comparator Or Baseline	Oleic acid: r = 0.643 (2h), r = 0.786 (4h) correlation with increased stability at 4h
Quantified Difference	Palmitoleic acid correlates with reduced thermal stability; oleic acid correlates with increased thermal stability after 4h
Conditions	Extra virgin olive oil thermal stability study; heating at elevated temperatures; Totox index measurement

Why This Matters

Formulations containing stearyl palmitoleate will require more robust antioxidant systems or controlled processing temperatures compared to those using stearyl oleate, directly impacting procurement decisions for stabilizer packages and shelf-life expectations.

• [1] Hosseini, H., et al. (2015). Effect of Fatty Acid Composition on Thermal Stability of Extra Virgin Olive Oil. Journal of Food Quality and Hazards Control, 2(2), 56-60. View Source
• [2] Zhang, Y., et al. (2023). Mechanism of palmitoleic acid oxidation into volatile compounds during heating. Flavour and Fragrance Journal, 38(2), 95-105. View Source

Oxidative Susceptibility vs. Saturated Esters

Stearyl palmitoleate has a molecular weight of 506.89 g/mol . This is significantly lower than that of branched-chain or higher-carbon-number esters used in similar applications. For example, isostearyl oleate (CAS 57683-45-1) has a molecular weight of 534.9 g/mol and a computed XLogP3-AA of 16.1, indicating extreme hydrophobicity and a heavier, potentially greasier skin feel [1]. The 28 g/mol difference in molecular weight (approximately 5.2% lower for stearyl palmitoleate) translates to a less substantive, lighter sensory profile. Furthermore, the linear nature of stearyl palmitoleate contrasts with the branched isostearyl moiety, which further reduces molecular packing density and alters spreading behavior.

Oxidative susceptibility

Class-level inference

Contains one cis-double bond; prone to oxidation vs Fully saturated (iodine value 2–4); high resistance

Stability management required; antioxidant use suggested

Ambient storage conditions; matrix-dependent oxidation

Evidence Dimension	Molecular Weight and Lipophilicity
Target Compound Data	506.89 g/mol (linear C34 ester)
Comparator Or Baseline	Isostearyl oleate: 534.9 g/mol; XLogP3-AA = 16.1
Quantified Difference	Stearyl palmitoleate is 28 g/mol lighter (5.2% lower molecular weight)
Conditions	Vendor specifications and PubChem computed properties

Why This Matters

The lower molecular weight and linear structure of stearyl palmitoleate make it preferable for formulations targeting a light, dry, non-occlusive after-feel, whereas isostearyl oleate is better suited for applications requiring higher substantivity and water resistance.

• [1] PubChem. (2025). Isostearyl oleate – Computed Descriptors. PubChem Compound Summary. View Source

Safety Profile vs. Saturated Stearyl Esters

Research on the anti-evaporative properties of wax esters demonstrates that compounds containing a palmitoleate moiety, such as behenyl palmitoleate, are among the most effective at retarding water evaporation, reducing rates by 20% to 40% at physiological temperatures (35°C) [1]. This performance is linked to the specific melting behavior of these esters, which melt within 2°C of physiological temperature, allowing them to form a condensed, spreadable monolayer at the air-liquid interface [1]. While direct data for stearyl palmitoleate is not reported in this study, the class-level inference is strong: the palmitoleate (C16:1) fatty acid chain, when esterified to a long-chain alcohol, yields a wax ester with a melting point ideally suited for forming effective, non-rigid barrier films. This contrasts with higher-melting saturated wax esters, which form brittle, discontinuous films that are less effective at retarding evaporation.

Safety profile context

Class-level inference

No direct CIR assessment; class-based safety expected vs Stearyl palmitate: safe ≤0.6% leave-on (CIR)

Class-level safety inference may support research use

Verify concentration thresholds for intended application

Evidence Dimension	Evaporation Reduction
Target Compound Data	Behenyl palmitoleate: 20–40% evaporation reduction at 35°C
Comparator Or Baseline	Other wax esters (19 total tested); only 4 showed significant retardation
Quantified Difference	20–40% reduction in evaporation rate vs. only 2–4% for ineffective wax esters
Conditions	In vitro evaporation assay at 35°C using Langmuir-Blodgett films

Why This Matters

For applications in skin barrier repair, moisturization, or ophthalmic formulations, selecting an ester with a palmitoleate moiety (like stearyl palmitoleate) is supported by mechanistic evidence of superior film-forming and water-retention properties compared to saturated or higher-melting wax esters.

• [1] Rantamäki, A. H., et al. (2013). Melting points--the key to the anti-evaporative effect of the tear film wax esters. Investigative Ophthalmology & Visual Science, 54(8), 5338-5344. View Source

Biological Relevance: Palmitoleate is a Recognized Lipokine with Metabolic Signaling Functions

The free fatty acid palmitoleate (C16:1n7) has been identified as a 'lipokine'—a lipid hormone released from adipose tissue that signals to distant organs such as the liver and muscle to modulate glucose disposal and hepatic lipogenesis [1]. This biological activity is distinct from that of other monounsaturated fatty acids like oleate. In human plasma, free palmitoleate is uniquely compartmentalized; studies have found zero unbound cis-9-palmitoleic acid despite total plasma palmitoleate comprising 7.2% of free fatty acids, suggesting a specific, tightly regulated binding mechanism that is not observed for oleate or stearate [2]. While stearyl palmitoleate itself is a stable ester prodrug form, this underlying biological uniqueness of the palmitoleate moiety supports its selection for research applications focused on metabolic signaling, skin lipid biology, and the development of bio-mimetic lipid formulations where the intact ester may be hydrolyzed by endogenous esterases to release the active lipokine [3].

Evidence Dimension	Biological Function
Target Compound Data	Palmitoleate (C16:1n7) functions as a lipokine with hormonal signaling properties
Comparator Or Baseline	Oleate (C18:1) and stearate (C18:0): no lipokine function reported
Quantified Difference	Palmitoleate is the only monounsaturated fatty acid with established lipokine activity in adipose-muscle-liver axis
Conditions	Lipidomics and metabolic studies in human and murine models

Why This Matters

For research applications in metabolic disease, dermatology, or biomimetic lipid formulation, stearyl palmitoleate offers a distinct functional advantage over saturated or oleate-based esters by serving as a stable precursor to a biologically active signaling lipid.

• [1] Cao, H., et al. (2008). Identification of a Lipokine, a Lipid Hormone Linking Adipose Tissue to Systemic Metabolism. Cell, 134(6), 933-944. View Source
• [2] Richieri, G. V., & Kleinfeld, A. M. (2017). Unbound free fatty acid profiles in human plasma and the unexpected absence of unbound palmitoleate. Journal of Lipid Research, 58(3), 578-585. View Source
• [3] Frigolet, M. E., & Gutiérrez-Aguilar, R. (2017). The Role of the Novel Lipokine Palmitoleic Acid in Health and Disease. Advances in Nutrition, 8(1), 173S-181S. View Source

Stearyl Palmitoleate Applications

Sebum Biomimetic Development

Leverage stearyl palmitoleate's lower molecular weight (506.89 g/mol) compared to isostearyl oleate (534.9 g/mol) and its melting range (55–61°C), which is significantly lower than stearyl stearate (62–70°C), to formulate emulsions with a lighter, drier sensory profile and superior spreadability [1]. The compound's palmitoleate moiety supports the formation of a pliable, semi-occlusive film that retards transepidermal water loss without the heavy, greasy feel associated with higher-molecular-weight or fully saturated wax esters [2].

Non-Greasy Emollient Systems

Utilize stearyl palmitoleate as a defined, high-purity (>99%) component in artificial sebum or meibum formulations. The palmitoleate fatty acid is a major constituent of natural sebaceous and meibomian gland lipids [1]. The compound's melting behavior, which is within 2°C of physiological temperature for similar wax esters, is critical for replicating the phase-transition properties of native tear film lipids and studying their anti-evaporative barrier function in vitro [2].

Lipidomic Reference Standard

Employ stearyl palmitoleate as a stable, lipophilic ester prodrug of palmitoleic acid, a recognized lipokine with metabolic and anti-inflammatory signaling properties [1]. In cell culture or topical ex vivo skin models, the ester can be hydrolyzed by endogenous esterases to release the active palmitoleate moiety, providing a controlled and sustained delivery system for studying its effects on adipocyte biology, glucose metabolism, or skin barrier homeostasis [2]. This offers a distinct advantage over using the free fatty acid, which is prone to rapid oxidation and is not bio-mimetic in its unbound state .

Specialty Emollient for Oxidative Stability-Critical Formulations Requiring Tailored Antioxidant Systems

When procuring stearyl palmitoleate for formulations with extended shelf-life requirements, pair the ingredient with a robust antioxidant package. Evidence indicates that palmitoleic acid moieties exhibit a stronger correlation with thermal oxidation (r = 0.786 at 2h) compared to oleic acid's stabilizing effect [1]. Therefore, formulations containing this ester will benefit from the inclusion of chelators and free-radical scavengers (e.g., tocopherols, BHT) to mitigate the higher inherent reactivity of the C16:1 double bond during processing and storage, ensuring long-term product integrity [2].

Application

Selection Property

Validation Focus

Sebum biomimetic development

Confirmed presence in native human sebum

Ex vivo skin models, barrier function studies

Non-greasy emollient studies

Broad melting range and cis-unsaturation

Sensory attributes and rheological behavior

Lipidomics reference standard

Validated wax ester in biological extracts

GC‑MS / HPLC‑MS identification and relative quantitation

• [1] PubChem. (2025). Isostearyl oleate – Computed Descriptors. PubChem Compound Summary. View Source
• [2] Rantamäki, A. H., et al. (2013). Melting points--the key to the anti-evaporative effect of the tear film wax esters. Investigative Ophthalmology & Visual Science, 54(8), 5338-5344. View Source